Ethyl 5-(1-(methylsulfonyl)piperidine-4-carboxamido)pyrazolo[1,5-a]pyridine-3-carboxylate

• IUPAC Name: ethyl 5-[(1-methylsulfonylpiperidine-4-carbonyl)amino]pyrazolo[1,5-a]pyridine-3-carboxylate
• InChI: InChI=1S/C17H22N4O5S/c1-3-26-17(23)14-11-18-21-9-6-13(10-15(14)21)19-16(22)12-4-7-20(8-5-12)27(2,24)25/h6,9-12H,3-5,7-8H2,1-2H3,(H,19,22)
• InChI Key: YISIKNSGVAQVOO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C=C(C=CN2N=C1)NC(=O)C3CCN(CC3)S(=O)(=O)C
• Molecular Formula: C17H22N4O5S
• Molecular Weight: 394.4 g/mol

Description

“Ethyl 5-(1-(methylsulfonyl)piperidine-4-carboxamido)pyrazolo[1,5-a]pyridine-3-carboxylate” is a compound that belongs to the class of pyrazolo[3,4-b]pyridine derivatives. These compounds are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can cause cancer.

Synthesis Analysis

The synthesis of this compound involves a series of reactions. Starting with an intermediate, it is coupled with ethyl 3-aminobenzoate or ethyl 4-aminobenzoate through a process. The mixture is then heated at 60 °C and stirred for 12 hours. After cooling to room temperature, the mixture is poured into water, resulting in the formation of the compound.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple functional groups. It includes a pyrazolo[1,5-a]pyridine core, a piperidine ring, a carboxamide group, and a methylsulfonyl group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include coupling reactions and heating. The reactions are carried out under specific conditions, such as a certain temperature and the presence of certain catalysts.

Scientific Research Applications

Microwave-Assisted Direct Amidation

Microwave-assisted treatment of related compounds has been utilized for producing corresponding carboxamides in good yields, indicating a method for functional group transformation in similar chemical structures (Milosevic et al., 2015).

Synthesis of Condensed Pyrazoles

Ethyl triflyloxy-1H-pyrazole-4-carboxylates have been used as precursors in cross-coupling reactions to obtain alkynyl-4-(ethoxycarbonyl)pyrazoles, leading to the synthesis of various condensed pyrazoles (Arbačiauskienė et al., 2011).

Design and Synthesis of Novel Mycobacterium tuberculosis GyrB Inhibitors

Thiazole-aminopiperidine hybrid analogues, including compounds with related structures, have been designed and synthesized as novel inhibitors of Mycobacterium tuberculosis GyrB, showcasing potential therapeutic applications (Jeankumar et al., 2013).

Selective Synthesis of Partially Hydrogenated Pyrazolo[3,4-b]pyridin-3-ones

Ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate, a compound with structural similarities, has been used for selective cyclocondensation with dicarbonyl compounds to produce ethyl 3-oxo-1,2-dihydro-pyrazolo[3,4-b]pyridine-1-carboxylates (Lebedˈ et al., 2012).

Synthesis and Antibacterial Evaluation of Novel Heterocyclic Compounds

Novel heterocyclic compounds containing a sulfonamido moiety, derived from related precursors, have been synthesized and evaluated for their antibacterial activity, indicating potential for developing new antimicrobial agents (Azab et al., 2013).

Mechanism of Action

The mechanism of action of this compound is related to its ability to inhibit Tropomyosin receptor kinases (TRKs). TRKs are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can cause cancer.

Future Directions

The future directions for this compound could involve further exploration of its potential as a TRK inhibitor. It could also be used as a starting point for the development of new compounds with similar structures.